Cas no 13781-67-4 (2-(3-thienyl)ethanol)

• Product Name: 2-(3-thienyl)ethanol
• CAS No: 13781-67-4
• MF: C₆H₈OS
• MW: 128.192120552063
• MDL: MFCD00009766
• CID: 49486
• Update Time: 2025-05-19

2-(3-thienyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(Thiophen-3-yl)ethanol
• 3-THIOPHENEETHANOL
• 2-(3-THIENYL)ETHANOL
• 3-(2-HYDROXYETHYL)THIOPHENE
• 2-(3-Thienyl)ethanol, 3-(2-Hydroxyethyl)thiophene
• 2-(Thiophene-3-yl)ethanol
• Thiophene-3-ethanol
• 2-thiophen-3-ylethanol
• 2-(3-Thienyl)-1-ethanol
• Thiophen-3-ylethanol
• 2-(Thien-3-yl)ethan-1-ol
• 3-Thiopheneethanol 99%
• 3-THIOPHENEETHANOL 98+%
• 2-(3-Thienyl)ethanol,99%
• 2-(3-Thienyl)ethanol ,98%
• 2-(3-thienyl)ethanol

• MDL： MFCD00009766
• Inchi： 1S/C6H8OS/c7-3-1-6-2-4-8-5-6/h2,4-5,7H,1,3H2
• InChI Key： YYPNNBPPDFTQFX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCO
• BRN： 107080

Computed Properties

• Exact Mass: 128.03000
• Monoisotopic Mass: 128.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellow or colorless liquid
• Density: 1.144 g/mL at 25 °C(lit.)
• Boiling Point: 111°C/14mmHg(lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Refractive Index: n20/D 1.552(lit.)
• Water Partition Coefficient: Sparingly soluble in water(0.059 g/L at 25°C).
• PSA: 48.47000
• LogP: 1.28290
• Solubility: Not determined

2-(3-thienyl)ethanol Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• WGK Germany：3
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10
• Safety Term：S23;S24/25
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(3-thienyl)ethanol

Professional Introduction to Compound with CAS No. 13781-67-4 and Product Name: 2-(3-thienyl)ethanol

2-(3-thienyl)ethanol, identified by the Chemical Abstracts Service Number (CAS No.) 13781-67-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring a thiophene ring substituent, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The structural motif of 2-(3-thienyl)ethanol combines the aromatic stability of the thiophene ring with the hydroxyl functional group, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-(3-thienyl)ethanol consists of an ethanol moiety attached to a thiophene ring at the 3-position. This configuration imparts unique electronic and steric properties that make it useful in various chemical transformations. The presence of the hydroxyl group allows for further functionalization via esterification, etherification, or oxidation reactions, while the thiophene ring can participate in π-stacking interactions and metal coordination, which are pivotal in medicinal chemistry.

In recent years, 2-(3-thienyl)ethanol has been explored in the development of novel pharmaceutical agents. Its structural features make it a promising candidate for designing molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in synthesizing thiophene-based ligands for G-protein coupled receptors (GPCRs), which are critical targets in modern drug discovery. The ability to modulate receptor activity through structural modifications of 2-(3-thienyl)ethanol derivatives offers a strategic approach to developing treatments for neurological and cardiovascular disorders.

Moreover, the thiophene scaffold in 2-(3-thienyl)ethanol has been investigated for its potential antimicrobial and anti-inflammatory properties. Research indicates that thiophene derivatives can interact with bacterial cell membranes, disrupting their integrity and leading to cell death. This mechanism has prompted investigations into 2-(3-thienyl)ethanol as a precursor for antimicrobial agents. Additionally, its incorporation into drug molecules has shown promise in reducing inflammation by inhibiting key pro-inflammatory pathways.

The synthesis of 2-(3-thienyl)ethanol typically involves condensation reactions between 3-bromothiophene and ethylene oxide, followed by hydrolysis to yield the desired alcohol. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have further optimized the production process, enabling higher yields and purities. These advancements underscore the compound's importance in industrial-scale chemical manufacturing and pharmaceutical production.

Recent studies have also highlighted the role of 2-(3-thienyl)ethanol in materials science. Its ability to form stable self-assembled structures makes it a candidate for developing organic semiconductors and liquid crystals. These materials are essential components in electronic devices, including organic light-emitting diodes (OLEDs) and solar cells. The integration of 2-(3-thienyl)ethanol into these systems has shown improved performance characteristics, such as higher charge carrier mobility and better thermal stability.

In conclusion, 2-(3-thienyl)ethanol (CAS No. 13781-67-4) is a multifaceted compound with significant implications across multiple scientific disciplines. Its applications in pharmaceuticals, materials science, and synthetic chemistry continue to expand as researchers uncover new ways to leverage its unique structural properties. As advancements in chemical synthesis and drug design progress, compounds like 2-(3-thienyl)ethanol will remain at the forefront of innovation, driving progress towards new therapeutic interventions and technological breakthroughs.